Cas no 29838-70-8 (Glucopyranose,2-deoxy-2-(3-ethyl-3-nitrosoureido)-, D- (8CI))
29838-70-8 structure
Product Name:Glucopyranose,2-deoxy-2-(3-ethyl-3-nitrosoureido)-, D- (8CI)
CAS No:29838-70-8
MF:C9H17N3O7
MW:279.247182607651
CID:287112
PubChem ID:300414
Update Time:2025-04-19
Glucopyranose,2-deoxy-2-(3-ethyl-3-nitrosoureido)-, D- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- Glucopyranose,2-deoxy-2-(3-ethyl-3-nitrosoureido)-, D- (8CI)
- 1-ethyl-1-nitroso-3-[2,4,5-trihydroxy-6-(hydroxymethyl)oxan-3-yl]urea
- 2-deoxy-2-{[ethyl(nitroso)carbamoyl]amino}hexopyranose
- AC1L6W9Z
- NSC174793
- 29838-70-8
- DTXSID90306260
- NSC-174793
-
- Inchi: 1S/C9H17N3O7/c1-2-12(11-18)9(17)10-5-7(15)6(14)4(3-13)19-8(5)16/h4-8,13-16H,2-3H2,1H3,(H,10,17)
- InChI Key: IXFMPDXUKARPQP-UHFFFAOYSA-N
- SMILES: O1C(C(C(C(C1CO)O)O)NC(N(CC)N=O)=O)O
Computed Properties
- Exact Mass: 279.10671
- Monoisotopic Mass: 279.107
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.1
- Topological Polar Surface Area: 152Ų
Experimental Properties
- Density: 1.76
- Refractive Index: 1.65
- PSA: 151.92
- LogP: -2.10990
Glucopyranose,2-deoxy-2-(3-ethyl-3-nitrosoureido)-, D- (8CI) Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
29838-70-8 (Glucopyranose,2-deoxy-2-(3-ethyl-3-nitrosoureido)-, D- (8CI)) Related Products
- 18883-66-4(Streptozotocin)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk